Cas no 2060059-16-5 (5-(5-chloro-3-hydroxypyridin-2-yl)thiophene-2-carbonitrile)

• Product Name: 5-(5-chloro-3-hydroxypyridin-2-yl)thiophene-2-carbonitrile
• CAS No: 2060059-16-5
• MF: C₁₀H₅ClN₂OS
• MW: 236.6774995327
• MDL: MFCD30499258
• CID: 5222403
• PubChem ID: 125451842
• Update Time: 2025-11-03

5-(5-chloro-3-hydroxypyridin-2-yl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile, 5-(5-chloro-3-hydroxy-2-pyridinyl)-
• 5-(5-chloro-3-hydroxypyridin-2-yl)thiophene-2-carbonitrile

• MDL： MFCD30499258
• Inchi： 1S/C10H5ClN2OS/c11-6-3-8(14)10(13-5-6)9-2-1-7(4-12)15-9/h1-3,5,14H
• InChI Key： DRJLYHIEGXAFBF-UHFFFAOYSA-N
• SMILES： C1(C#N)SC(C2=NC=C(Cl)C=C2O)=CC=1

Additional information on 5-(5-chloro-3-hydroxypyridin-2-yl)thiophene-2-carbonitrile

Comprehensive Overview of 5-(5-Chloro-3-hydroxypyridin-2-yl)thiophene-2-carbonitrile (CAS No. 2060059-16-5)

The compound 5-(5-chloro-3-hydroxypyridin-2-yl)thiophene-2-carbonitrile (CAS No. 2060059-16-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This article delves into its chemical properties, synthesis, and emerging uses, while addressing common queries and trends in the field.

Chemically, 5-(5-chloro-3-hydroxypyridin-2-yl)thiophene-2-carbonitrile belongs to the class of thiophene-carbonitrile derivatives, which are known for their versatility in drug discovery. The presence of a chloro substituent and a hydroxypyridine moiety enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive compounds. Researchers often explore its role in modulating enzyme activity or as a scaffold for small-molecule inhibitors.

In recent years, the demand for pyridine-thiophene hybrids like this compound has surged, driven by their applications in targeted therapies and precision agriculture. A trending topic in scientific forums is how such molecules contribute to sustainable chemistry by reducing waste in synthetic pathways. For instance, the carbonitrile group in this compound offers a handle for further functionalization, aligning with the principles of green chemistry.

From a synthetic perspective, CAS No. 2060059-16-5 is typically prepared via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are frequently searched by chemists optimizing reaction conditions. Its solubility in polar organic solvents like DMSO or methanol is another hot topic, as it influences formulation strategies in drug development.

The compound’s potential in central nervous system (CNS) drug design is also under scrutiny. Its lipophilic efficiency (LipE) metrics, calculated from its logP and pKa values, suggest favorable blood-brain barrier penetration—a key consideration for neurotherapeutic agents. This aligns with growing interest in neurodegenerative disease research, where similar structures are explored for kinase inhibition.

In agrochemicals, 5-(5-chloro-3-hydroxypyridin-2-yl)thiophene-2-carbonitrile derivatives are investigated for their pesticidal activity, particularly against resistant insect strains. Searches for eco-friendly pesticides often highlight such compounds due to their lower environmental persistence compared to traditional organophosphates.

Analytical characterization of this compound involves advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently queried by quality control professionals. Its stability under acidic/basic conditions is another area of interest, especially for formulators ensuring shelf-life compliance.

In conclusion, 5-(5-chloro-3-hydroxypyridin-2-yl)thiophene-2-carbonitrile (CAS No. 2060059-16-5) exemplifies the intersection of medicinal chemistry and material science. Its adaptability to diverse applications—from pharmaceutical intermediates to crop protection—positions it as a compound of enduring relevance. Future research may focus on its structure-activity relationships (SAR) to unlock novel therapeutic or agricultural solutions.